N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide

• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO3S/c1-2-18-9-10-19-13-7-5-12(6-8-13)16-15(17)14-4-3-11-20-14/h3-8,11H,2,9-10H2,1H3,(H,16,17)
• InChI Key: XJXQOUNHWXWFBX-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC=CS2

Description

N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide, also known as ETCA, is a compound that has gained attention in the scientific community due to its potential applications in various fields. ETCA is a member of the thiophene family, which is a class of organic compounds known for their wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide is not fully understood, but studies have suggested that it may act through various pathways. In cancer therapy, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in cancer cell proliferation and survival. In Alzheimer's disease, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to inhibit the activity of beta-secretase, an enzyme that plays a role in the formation of amyloid-beta plaques. In diabetes, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in glucose metabolism.
Biochemical and physiological effects:
N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to have various biochemical and physiological effects. In cancer therapy, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to reduce amyloid-beta accumulation and improve cognitive function. In diabetes, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its low solubility in water, which may require the use of organic solvents. Additionally, the mechanism of action of N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide. One direction is to further investigate its anticancer properties and potential use in cancer therapy. Another direction is to explore its potential use in treating other neurodegenerative diseases besides Alzheimer's disease. Additionally, further research on its mechanism of action and potential side effects is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide involves the reaction of 2-bromoethyl ethyl ether with 4-(thiophen-2-yl)aniline in the presence of potassium carbonate. The resulting product is then treated with 2-chloroacetyl chloride to yield N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide. The purity of the final product can be confirmed through various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has shown promising results in various scientific research fields, including cancer therapy, Alzheimer's disease, and diabetes. Studies have shown that N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has anticancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. In Alzheimer's disease, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to reduce amyloid-beta accumulation and improve cognitive function. In diabetes, N-[4-(2-ethoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to improve insulin sensitivity and reduce blood glucose levels.